Cas no 1807291-77-5 (3-Cyano-2,4-dimethylphenylacetic acid)

3-Cyano-2,4-dimethylphenylacetic acid structure
1807291-77-5 structure
Product Name:3-Cyano-2,4-dimethylphenylacetic acid
CAS No:1807291-77-5
MF:C11H11NO2
MW:189.210542917252
CID:5006179
Update Time:2023-08-25

3-Cyano-2,4-dimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-2,4-dimethylphenylacetic acid
    • Inchi: 1S/C11H11NO2/c1-7-3-4-9(5-11(13)14)8(2)10(7)6-12/h3-4H,5H2,1-2H3,(H,13,14)
    • InChI Key: OCUZQKMGBJUSGN-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC(C)=C(C#N)C=1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 266
  • XLogP3: 1.8
  • Topological Polar Surface Area: 61.1

3-Cyano-2,4-dimethylphenylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010007988-250mg
3-Cyano-2,4-dimethylphenylacetic acid
1807291-77-5 97%
250mg
$484.80 2023-09-03
Alichem
A010007988-500mg
3-Cyano-2,4-dimethylphenylacetic acid
1807291-77-5 97%
500mg
$839.45 2023-09-03
Alichem
A010007988-1g
3-Cyano-2,4-dimethylphenylacetic acid
1807291-77-5 97%
1g
$1504.90 2023-09-03
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.